Cas no 1217847-41-0 ((2S)-2-(4-methylphenyl)pyrrolidine)

• Product Name: (2S)-2-(4-methylphenyl)pyrrolidine
• CAS No: 1217847-41-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD06762554
• CID: 2184761
• PubChem ID: 7022808
• Update Time: 2025-05-21

(2S)-2-(4-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methylphenyl)pyrrolidine
• MFCD06762554
• DTXSID10427461
• BS-50605
• AKOS015933122
• 1217847-41-0
• AC1ODYEV
• SCHEMBL6179719
• (S)-2alpha-(4-Methylphenyl)pyrrolidine
• (S)-2-(P-TOLYL)PYRROLIDINE
• CS-0196592
• DB-299617

• MDL： MFCD06762554
• Inchi： 1S/C11H15N/c1-9-4-6-10(7-5-9)11-3-2-8-12-11/h4-7,11-12H,2-3,8H2,1H3/t11-/m0/s1
• InChI Key： TXFISDWSKUHPET-NSHDSACASA-N
• SMILES： N1CCC[C@H]1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S)-2-(4-methylphenyl)pyrrolidine

Compound CAS No. 1217847-41-0: (2S)-2-(4-Methylphenyl)pyrrolidine

Introduction to (2S)-2-(4-Methylphenyl)pyrrolidine

The compound CAS No. 1217847-41-0, commonly referred to as (2S)-2-(4-methylphenyl)pyrrolidine, is a chiral heterocyclic amine that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This molecule belongs to the pyrrolidine family, which is a five-membered nitrogen-containing ring structure. The (2S) configuration denotes the specific stereochemistry at the second carbon atom of the pyrrolidine ring, where a 4-methylphenyl group is attached. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity.

Recent Research and Applications

In recent years, (2S)-2-(4-methylphenyl)pyrrolidine has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors. For instance, studies have demonstrated that this compound can serve as a versatile scaffold for designing inhibitors targeting serine proteases, such as thrombin and trypsin. These enzymes are implicated in various pathological conditions, including blood clotting disorders and inflammatory diseases.

Synthesis and Structural Properties

The synthesis of (2S)-2-(4-methylphenyl)pyrrolidine involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. One common approach is the use of asymmetric induction techniques to achieve high enantiomeric excess, ensuring the desired (2S) configuration. The compound's physical properties, such as its melting point, solubility, and stability under different conditions, have been thoroughly characterized to facilitate its use in various chemical reactions.

Biological Activity and Pharmacokinetics

Experimental data from recent studies highlight the promising biological activity of (2S)-2-(4-methylphenyl)pyrrolidine. In vitro assays have shown that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways. Furthermore, preclinical studies in animal models have provided insights into its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion. These findings underscore its potential as a lead compound for drug development.

Environmental Impact and Safety Considerations

As with any chemical compound intended for therapeutic use, understanding the environmental impact of (2S)-2-(4-methylphenyl)pyrrolidine is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for eco-friendly chemical design.

Future Directions and Conclusion

Looking ahead, further research into (2S)-2-(4-methylphenyl)pyrrolidine is expected to focus on optimizing its pharmacokinetic properties and exploring its efficacy in treating specific diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials. In conclusion, this compound represents a valuable addition to the arsenal of tools available for drug discovery and development.